3-(4-Ethoxy-6-methoxypyrimidin-2-yl)propan-1-ol

• Molecular Formula: C10H16N2O3
• Molecular Weight: 212.25 g/mol
• IUPAC Name: 3-(4-ethoxy-6-methoxypyrimidin-2-yl)propan-1-ol
• InChI: InChI=1S/C10H16N2O3/c1-3-15-10-7-9(14-2)11-8(12-10)5-4-6-13/h7,13H,3-6H2,1-2H3
• InChI Key: AIDSZIIWAMTDNM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)OC)CCCO

Description

3-(4-Ethoxy-6-methoxypyrimidin-2-yl)propan-1-ol is a useful research compound. Its molecular formula is C10H16N2O3 and its molecular weight is 212.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of a mixture of methyl 3-(4,6-dimethoxypyrimidin-2-yl)propanoate and methyl 3-(4-ethoxy-6-methoxypyrimidin-2-yl)propanoate (1.71 g, 7.56 mmol) in THF (25 mL), DiBAL-H (1 M in THF, 23.0 mL, 23.0 mmol) was added at 0° C. After stirring for 40 min at 0° C., the reaction mixture was allowed to warm to rt, then diluted with DCM and acidified to pH 1 with 2 N aq. HCl-solution (50 mL). The org. layer was separated and the aq. layer was extracted with DCM (2×), then the aq. layer was bascified with aq. NaHCO3-solution and extracted with DCM (2×). The combined org. layers were dried (MgSO4), filtered and the solvent was removed under reduced pressure. Purification by prep. HPLC (basic) yielded 3-(4,6-dimethoxypyrimidin-2-yl)propan-1-ol and 3-(4-ethoxy-6-methoxypyrimidin-2-yl)propan-1-ol as yellow oils. 3-(4,6-dimethoxypyrimidin-2-yl)propan-1-ol: LC-MS conditions B: tR=0.43 min, [M+H]+=199.10. 3-(4-ethoxy-6-methoxypyrimidin-2-yl)propan-1-ol: LC-MS conditions B: tR=0.50 min, [M+H]+=213.13.